Cas no 908600-72-6 (4-fluoro-1H-Indole-5-carboxylic acid)

4-Fluoro-1H-Indole-5-carboxylic acid is a fluorinated indole derivative with a carboxylic acid functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. The fluorine substitution enhances metabolic stability and binding affinity, making it valuable for medicinal chemistry applications. Its carboxylic acid group allows for further derivatization, enabling the synthesis of amides, esters, and other functionalized indole derivatives. The compound is characterized by high purity and consistent quality, ensuring reliability in research and industrial applications. Its structural features make it suitable for exploring structure-activity relationships in drug discovery.

4-fluoro-1H-Indole-5-carboxylic acid structure

908600-72-6 structure

Product Name:4-fluoro-1H-Indole-5-carboxylic acid

CAS No:908600-72-6

MF:C₉H₆FNO₂

MW:179.147845745087

MDL:MFCD12924428

CID:1011955

PubChem ID:11608020

Update Time:2025-06-07

4-fluoro-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-1H-Indole-5-carboxylic acid
- 1H-Indole-5-carboxylic acid, 4-fluoro-
- 1H-INDOLE-5-CARBOXYLIC ACID,4-FLUORO
- 4-Fluoro-1H-indole-5-carboxylic acid (ACI)
- CS-0096139
- DTXSID401291428
- 908600-72-6
- AKOS022910681
- F13711
- 4-Fluoroindole-5-carboxylic Acid
- 4-fluoro-1H-indole-5-carboxylicAcid
- EN300-1608563
- MFCD12924428
- CS-16366
- SB39803
- MDL： MFCD12924428
- Inchi： 1S/C9H6FNO2/c10-8-5-3-4-11-7(5)2-1-6(8)9(12)13/h1-4,11H,(H,12,13)
- InChI Key： ZXISWOXQFGXSET-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=C2C(NC=C2)=CC=1)O

Computed Properties

Exact Mass: 179.03825660g/mol
Monoisotopic Mass: 179.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53.1Å²

4-fluoro-1H-Indole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199009465-5g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	5g	$2840.80	2023-08-31
Alichem	A199009465-10g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	10g	$4381.80	2023-08-31
Alichem	A199009465-25g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	25g	$7222.60	2023-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-1g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-5g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	5g	16943.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-500mg	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-100mg	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	100mg	1382.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-250mg	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	250mg	1908.1CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0899-50mg	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	97%	50mg	1110.94CNY	2021-05-07
Chemenu	CM239738-1g	4-Fluoro-1H-indole-5-carboxylic acid	908600-72-6	95%+	1g	$701	2021-08-04

4-fluoro-1H-Indole-5-carboxylic acid Production Method

Production Method 1

908600-82-8

908600-72-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 5 min, 25 °C

Reference

: In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids

Schlosser, Manfred; Ginanneschi, Assunta; Leroux, Frederic, European Journal of Organic Chemistry, 2006, (13), 2956-2969